Cas no 2755721-82-3 (5-(4-Fluoro-3-methoxyphenyl)thiazol-2-amine)

• Product Name: 5-(4-Fluoro-3-methoxyphenyl)thiazol-2-amine
• CAS No: 2755721-82-3
• MF: C₁₀H₉FN₂OS
• MW: 224.25
• CID: 5080937
• Update Time: 2026-03-01

5-(4-Fluoro-3-methoxyphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluoro-3-methoxyphenyl)thiazol-2-amine

• Inchi： 1S/C10H9FN2OS/c1-14-8-4-6(2-3-7(8)11)9-5-13-10(12)15-9/h2-5H,1H3,(H2,12,13)
• InChI Key： UMXPHTMHXVTVGO-UHFFFAOYSA-N
• SMILES： C1(C=CC(=C(OC)C=1)F)C1SC(N)=NC=1

Additional information on 5-(4-Fluoro-3-methoxyphenyl)thiazol-2-amine

5-(4-Fluoro-3-methoxyphenyl)thiazol-2-amine: An Overview of a Promising Compound in Medicinal Chemistry

5-(4-Fluoro-3-methoxyphenyl)thiazol-2-amine (CAS No. 2755721-82-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the thiazole class, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a fluoro and methoxy substituent on the phenyl ring further enhances its pharmacological profile, making it a promising candidate for drug development.

The chemical structure of 5-(4-Fluoro-3-methoxyphenyl)thiazol-2-amine is characterized by a thiazole ring fused with a substituted phenyl group. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common motif in many bioactive molecules. The introduction of the fluoro and methoxy groups on the phenyl ring not only improves the compound's lipophilicity but also enhances its binding affinity to various biological targets. These structural modifications are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of 5-(4-Fluoro-3-methoxyphenyl)thiazol-2-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD). Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the aggregation of amyloid-beta (Aβ) peptides, which are a hallmark of AD pathology. Additionally, it demonstrates antioxidant and anti-inflammatory properties, further contributing to its neuroprotective effects.

In the realm of oncology, 5-(4-Fluoro-3-methoxyphenyl)thiazol-2-amine has shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the inhibition of specific kinases involved in cell proliferation and survival pathways. Furthermore, this compound has been found to enhance the efficacy of existing anticancer drugs, suggesting its potential as a combination therapy.

The pharmacokinetic properties of 5-(4-Fluoro-3-methoxyphenyl)thiazol-2-amine have also been extensively studied. It exhibits good oral bioavailability and favorable metabolic stability, making it suitable for oral administration. In vivo studies have shown that it can effectively cross the blood-brain barrier (BBB), which is crucial for its therapeutic applications in central nervous system (CNS) disorders. This property is particularly advantageous for treating conditions such as AD and other neurodegenerative diseases.

Safety and toxicity profiles are critical considerations in drug development. Preclinical toxicology studies have indicated that 5-(4-Fluoro-3-methoxyphenyl)thiazol-2-amine has a favorable safety profile at therapeutic doses. It does not exhibit significant cytotoxicity or genotoxicity in vitro or in vivo models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 5-(4-Fluoro-3-methoxyphenyl)thiazol-2-amine (CAS No. 2755721-82-3) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications, paving the way for new treatments in various medical fields.